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Compound of Interest

Compound Name: m-Methyl red

Cat. No.: B1265907 Get Quote

Introduction

Methyl red, also known as 2-(N,N-dimethyl-4-aminophenyl) azobenzenecarboxylic acid or C.I.

Acid Red 2, is a synthetic azo dye commonly used as a pH indicator in laboratory settings.[1][2]

[3] It is a dark red crystalline powder with the chemical formula C₁₅H₁₅N₃O₂.[1][4][5] Methyl red

is particularly valuable in acid-base titrations and in microbiological tests like the Methyl Red

(MR) test, which is used to identify enteric bacteria based on their glucose metabolism

patterns.[2][3]

The efficacy of methyl red as an indicator stems from its distinct color change over a specific

pH range.[1] In solutions with a pH below 4.4, it appears red, while in solutions with a pH above

6.2, it turns yellow.[1][2][6] Within the transition range of pH 4.4 to 6.2, the indicator solution will

appear orange.[1][6] This sharp and observable color transition makes it an excellent choice for

determining the equivalence point in titrations, especially those involving a strong acid and a

weak base.[1][5]

This document provides detailed protocols for the preparation of a stable m-Methyl red
indicator solution for use in research and clinical applications.

Data Presentation: Formulation Summary
Several protocols exist for the preparation of m-Methyl red indicator solutions. The selection of

a specific protocol may depend on the intended application and desired concentration. The

primary challenge in preparation is the poor solubility of the free-acid form of methyl red in
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water, which can lead to precipitation.[7] The use of ethanol and a small amount of sodium

hydroxide helps to create a stable stock solution.[5][7][8]

Protocol
m-Methyl

Red
Solvent 1 Solvent 2

Final

Volume

Final

Concentra

tion

(Approx.)

Reference

Method 1

(Recomme

nded)

50 mg

50 mL of

95-96%

Ethanol

1.86 mL of

0.1 M

NaOH

100 mL

(with

distilled

water)

0.05% w/v [5][8][9]

Method 2

(Ethanolic)
1 g

500 mL of

Ethanol

Not

Applicable

1000 mL

(with

distilled

water)

0.1% w/v [4][10]

Method 3

(General

Use)

20 mg
60 mL of

Ethanol

Not

Applicable

100 mL

(with

distilled

water)

0.02% w/v [11]

Experimental Protocol: Preparation of 0.05% m-
Methyl Red Indicator Solution (Method 1)
This protocol details the recommended method for preparing a stable 100 mL stock solution of

m-Methyl red indicator.

Materials and Equipment:

m-Methyl red powder (CAS No: 493-52-7)

Ethanol (95% or 96%)

Sodium hydroxide (NaOH), 0.1 M solution

Distilled or deionized water
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100 mL volumetric flask

Analytical balance

Weighing paper or boat

Beaker (50 mL or 100 mL)

Glass stirring rod or magnetic stirrer with stir bar

Pipettes or graduated cylinders

Wash bottle with distilled water

Storage bottle (amber glass recommended)

Safety Precautions:

The solvent mixture containing ethanol is highly flammable. Keep away from heat, sparks,

open flames, and other ignition sources.[12][13]

Handle all chemicals in a well-ventilated area or under a fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

m-Methyl red may cause serious eye irritation.[12] In case of eye contact, rinse cautiously

with water for several minutes.[12]

Procedure:

Prepare the Solvent Mixture: In a 100 mL beaker, combine 1.86 mL of 0.1 M sodium

hydroxide solution and 50 mL of 95% ethanol.[5][8][9]

Weigh m-Methyl Red: Using an analytical balance, accurately weigh 50 mg (0.05 g) of m-
Methyl red powder.[5][8]
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Dissolve the Indicator: Add the weighed m-Methyl red powder to the solvent mixture in the

beaker.[5] Stir the solution using a glass rod or magnetic stirrer until the powder is

completely dissolved. Gentle warming can be applied to facilitate dissolution.[5]

Transfer to Volumetric Flask: Carefully transfer the dissolved indicator solution into a 100 mL

volumetric flask.

Rinse and Dilute: Rinse the beaker with small portions of distilled water, transferring the

rinsings into the volumetric flask to ensure all the indicator is transferred.

Adjust to Final Volume: Add distilled water to the volumetric flask until the bottom of the

meniscus reaches the 100 mL calibration mark.[8][9]

Homogenize and Store: Cap the flask and invert it several times to ensure the solution is

thoroughly mixed.

Storage: Transfer the final solution to a clearly labeled amber glass bottle for storage. Store

in a cool, well-ventilated place away from direct light.[12]

Quality Control (Test for Sensitivity):

A sensitivity test can be performed to ensure the indicator functions correctly.[8][9]

Add 0.1 mL of the prepared methyl red solution to 100 mL of carbon dioxide-free water.[9]

Add 0.05 mL of 0.02 M hydrochloric acid. The solution should turn red.[9]

Titrate this solution with 0.02 M sodium hydroxide. No more than 0.1 mL of the sodium

hydroxide solution should be required to change the color from red to yellow.[8][9]

Visualization of Experimental Workflow
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Preparation of Reagents

Dissolution

Dilution and Storage

Weigh 50 mg
m-Methyl Red Powder

Combine and Dissolve
m-Methyl Red in Solvent

(Stir/Warm Gently)

Prepare Solvent:
50 mL Ethanol (95%)

+ 1.86 mL 0.1M NaOH

Transfer to
100 mL Volumetric Flask

Dilute to 100 mL Mark
with Distilled Water

Cap and Mix Thoroughly

Transfer to Labeled
Amber Storage Bottle

Click to download full resolution via product page

Caption: Workflow for the preparation of m-Methyl red indicator solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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